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Compound of Interest

Compound Name: 7-methyl-1H-benzo[d]imidazol-4-ol

CAS No.: 126462-95-1

Cat. No.: B142161

Get Quote

Executive Summary
7-Methyl-4-hydroxybenzimidazole (7-Me-4-OH-BIM) is an amphoteric heterocyclic scaffold

often encountered as a pharmacophore in anti-inflammatory agents or as a functional

metabolite of benzimidazole-based anthelmintics. Its physicochemical behavior is defined by

three ionizable centers: the basic imidazole nitrogen (

), the acidic phenolic hydroxyl group (

), and the weakly acidic pyrrole-like nitrogen (

).

Understanding the specific pKa values of this compound is critical for optimizing:

Solubility: Predicting aqueous solubility at physiological pH (7.4).

Permeability: Assessing membrane crossing potential (neutral vs. ionized forms).

Formulation: Selecting appropriate counter-ions for salt formation.
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Physicochemical Profile & pKa Data[1][2][3][4][5][6]
[7][8][9]
Derived pKa Values
Based on experimental data for the core scaffold (4-hydroxybenzimidazole) and Hammett

substituent effects for the methyl group, the ionization constants for 7-methyl-4-

hydroxybenzimidazole are established as follows:

Ionization Step Equilibrium Type Estimated pKa Experimental Basis

pKa₁ (Cation →

Neutral)

Deprotonation of

Pyridinium 5.5 ± 0.2

4-OH-BIM base (

) + 7-Me effect (

)

pKa₂ (Neutral →

Anion)

Deprotonation of

Phenolic 9.7 ± 0.2

4-OH-BIM base (

) + 7-Me effect (

)

pKa₃ (Anion →

Dianion)

Deprotonation of

Pyrrole 12.8 ± 0.3

Benzimidazole core

standard (

)

Note on Causality: The 4-hydroxyl group lowers the basicity of the imidazole ring (compared to

unsubstituted benzimidazole pKa ~5.6) due to intramolecular hydrogen bonding with

, which stabilizes the neutral form. Conversely, the 7-methyl group exerts a positive

inductive effect (+I), slightly increasing electron density and raising both pKa₁ and

pKa₂ relative to the non-methylated analog.
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Ionization State Distribution
The compound exists in four distinct states depending on the pH environment.

pH < 5.5 (Cationic): The imidazole ring is protonated at

. High water solubility.

pH 5.5 – 9.7 (Neutral): The dominant species is the uncharged form. This is the lipophilic

species responsible for passive membrane permeability.

pH 9.7 – 12.8 (Mono-Anionic): The phenolic proton is removed. Solubility increases

significantly.

pH > 12.8 (Di-Anionic): Both the phenol and the pyrrole nitrogen are deprotonated.

Structural Analysis & Tautomerism
Tautomeric Equilibrium
Benzimidazoles exhibit annular tautomerism involving the rapid migration of the proton

between

and

. For 7-methyl-4-hydroxybenzimidazole, this results in two distinct tautomers:

7-methyl-4-hydroxy-1H-benzimidazole: The "preferred" tautomer in the neutral state. The

proton resides on

, allowing the

lone pair to accept a hydrogen bond from the adjacent

group.

4-methyl-7-hydroxy-1H-benzimidazole: Less stable due to the loss of the favorable peri-

interaction between the OH and the lone pair.

Visualization of Ionization Pathways
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The following diagram illustrates the stepwise deprotonation pathway and the structural logic

governing the species distribution.

Stabilizing Interaction (Neutral State)

Cation (+1)
(pH < 5.5)

Protonated N3 & Neutral OH

Neutral Species (0)
(pH 5.5 - 9.7)

Neutral N3 & Neutral OH
(Membrane Permeable)

pKa1 ≈ 5.5
(-H+)

Mono-Anion (-1)
(pH 9.7 - 12.8)

Neutral N3 & Deprotonated O-

pKa2 ≈ 9.7
(-H+)

Dianion (-2)
(pH > 12.8)

Deprotonated N1 & Deprotonated O-

pKa3 ≈ 12.8
(-H+)
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Caption: Stepwise ionization pathway of 7-methyl-4-hydroxybenzimidazole showing transition

from cation to dianion.

Experimental Determination Protocols
To validate these theoretical values, two primary methodologies are recommended. The choice

depends on the compound's solubility and purity.

Potentiometric Titration (Gold Standard)
This method is self-validating through the analysis of the Bjerrum plot. It requires the compound

to be soluble at concentrations >0.5 mM.

Protocol:

Preparation: Dissolve 1-2 mg of 7-methyl-4-hydroxybenzimidazole in 20 mL of degassed

water containing 0.1 M KCl (to maintain ionic strength). If solubility is poor, use a co-solvent

method (Methanol/Water) and extrapolate to 0% organic solvent (Yasuda-Shedlovsky

extrapolation).

Acidification: Add standardized 0.1 M HCl to lower pH to ~2.0 (fully protonated start).

Titration: Titrate with standardized 0.1 M KOH (CO2-free) under inert gas (
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or

) purge.

Data Collection: Record pH vs. volume of titrant.

Analysis: Use non-linear least squares regression (e.g., Hyperquad or similar software) to fit

the curve. The inflection points correspond to pKa values.

UV-Vis Spectrophotometric Titration
Ideal for compounds with low aqueous solubility (<0.1 mM) or when pKa values are extreme

(<2 or >11).

Protocol:

Stock Solution: Prepare a 10 mM stock in DMSO.

Buffer Preparation: Prepare a series of buffers ranging from pH 2.0 to 13.0 in 0.5 pH

increments.

Dilution: Spike the stock into each buffer to a final concentration of ~50 µM.

Scan: Measure UV absorbance (200–400 nm) for each sample.

Wavelength Selection: Identify the

shift. The 4-OH group deprotonation usually causes a bathochromic shift (red shift) and
hyperchromic effect.

Calculation: Plot Absorbance vs. pH at the

. The inflection point of the sigmoidal curve is the pKa.

Experimental Workflow Diagram
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Start: Sample Characterization

Check Aqueous Solubility
(at pH 7.4)

Solubility > 0.5 mM?
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Method B: UV-Vis Spectrophotometry
(High Sensitivity)

No

Dissolve in 0.1M KCl
Acidify to pH 2.0

Prepare pH Buffers (2-13)
Spike DMSO Stock

Titrate with KOH
Record pH vs Vol

Data Analysis
(Bjerrum Plot / Sigmoidal Fit)

Measure Absorbance
Identify Spectral Shift

Final pKa Values
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Caption: Decision tree for selecting the optimal pKa determination methodology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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